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CAS No.: 1007517-79-4

Cat. No.: B3039301

Get Quote

Executive Summary
(1-Propyl-1H-pyrazol-5-yl)methanol (CAS: 1007517-79-4) is a critical heterocyclic building

block, primarily utilized in the synthesis of kinase inhibitors and agrochemical fungicides. Its

structural integrity is defined by the N1-propyl alkylation and the C5-hydroxymethyl

functionalization.

While Nuclear Magnetic Resonance (NMR) remains the gold standard for structural elucidation,

UV-Vis spectroscopy is the workhorse for routine purity assessment, High-Performance Liquid

Chromatography (HPLC) detection, and reaction monitoring.

This guide provides a comparative analysis of the spectral properties of the Propyl derivative

against its closest structural analog, the Methyl derivative ((1-Methyl-1H-pyrazol-5-

yl)methanol), and evaluates the efficacy of UV-Vis against alternative detection methods.
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The absorption profile of (1-Propyl-1H-pyrazol-5-yl)methanol is governed by the pyrazole

ring's

transitions. Unlike benzene derivatives, the pyrazole ring is electron-rich but possesses distinct
asymmetry due to the pyrrole-like (N1) and pyridine-like (N2) nitrogen atoms.

Primary Band (E-Band):

. High intensity (

). Arises from the fundamental aromatic transition.

Secondary Band (B-Band):

(often a shoulder). Lower intensity. This band is highly sensitive to solvent polarity and pH.

Structural Comparison: Propyl vs. Methyl
The substitution of a methyl group (in the standard reference) with a propyl group (in the target

analyte) exerts a positive inductive effect (+I). However, because the alkyl chain does not

participate in conjugation, the bathochromic shift (red shift) is negligible (

).

Key Takeaway: Researchers can validly use the spectral libraries of (1-Methyl-1H-pyrazol-5-

yl)methanol to predict the

of the propyl analog, provided the solvent system remains constant.

Comparative Analysis: Performance & Alternatives
This section compares the target analyte against its structural analog and alternative analytical

techniques.

Table 1: Spectral & Physicochemical Comparison
(Analog vs. Target)
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Feature
Target Analyte (1-
Propyl-1H-pyrazol-
5-yl)methanol

Reference Analog

(1-Methyl-1H-
pyrazol-5-
yl)methanol

Interpretation

(MeOH) 212 nm (Predicted)
211 nm

(Experimental)

Minimal electronic

perturbation by propyl

chain.

Molar Absorptivity (

)

Slight decrease in

due to higher

MW/steric bulk.

Solvent Sensitivity Moderate Moderate

Both show

hypsochromic (blue)

shifts in water vs.

MeOH.

HPLC Detection 210 nm or 220 nm 210 nm
Identical detection

protocols apply.

Lipophilicity (LogP) 0.85 (Est.) 0.20

Propyl derivative

retains longer on C18

columns.

Table 2: Method Performance Comparison (UV-Vis vs.
Alternatives)
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Metric
UV-Vis

Spectroscopy

HPLC-PDA

(Photodiode Array)
1H-NMR

Specificity Low (Class-selective)
High (Retention time +

Spectrum)

Very High (Structural

fingerprint)

Sensitivity
High (

M range)

High (

M range)

Low (mM range

required)

Throughput Rapid (< 1 min) Moderate (10-30 min) Slow (Prep intensive)

Primary Use
Concentration/Purity

Check
Impurity Profiling

Structural

Confirmation

Experimental Protocol: UV-Vis Characterization
Objective: To determine the

and Molar Extinction Coefficient (

) of (1-Propyl-1H-pyrazol-5-yl)methanol.

Reagents & Equipment[1][2][3]
Analyte: (1-Propyl-1H-pyrazol-5-yl)methanol (>95% purity).

Solvent: HPLC-grade Methanol (Cutoff: 205 nm) or Acetonitrile (Cutoff: 190 nm). Note: Do

not use Acetone (Cutoff: 330 nm).

Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-

1900).

Cuvettes: Quartz (1 cm path length). Glass absorbs UV <300 nm and must be avoided.

Step-by-Step Methodology
Stock Preparation:

Weigh 14.0 mg of the analyte into a 100 mL volumetric flask.
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Dissolve in Methanol. Sonicate for 2 minutes to ensure complete dissolution.

Concentration:

.

Serial Dilution (Critical for Linearity):

Prepare three working standards:

Std A:

(1 mL Stock

100 mL).

Std B:

(2.5 mL Stock

100 mL).

Std C:

(5 mL Stock

100 mL).

Baseline Correction:

Fill two matched quartz cuvettes with pure Methanol.

Run "Auto-Zero/Baseline" from 200 nm to 400 nm.

Acquisition:

Replace the sample cuvette with Std B (

).

Scan parameters: Speed = Medium; Bandwidth = 1.0 nm.
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Record absorbance at

(approx 212 nm).

Validation:

Calculate

using Beer-Lambert Law:

.

If

, dilute further to avoid non-linearity.

Workflow Visualization
The following diagram outlines the decision-making process for characterizing this pyrazole

derivative, distinguishing between routine QC and structural validation.
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Start: Sample Receipt
(1-Propyl-1H-pyrazol-5-yl)methanol
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Peak @ 210-215 nm
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Normal Profile

Peak @ >250 nm only
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Abnormal Shift

Calculate Molar Absorptivity ($\epsilon$) Required: Run 1H-NMR
to confirm Regioisomer

Final Confirmation Investigate Structure
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Click to download full resolution via product page

Figure 1: Analytical workflow for validating spectral properties of N-alkyl pyrazoles prior to

HPLC method development.

Scientific Analysis: The Regioisomer Challenge
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A critical aspect often overlooked in "Comparison Guides" is the synthesis byproduct. The N-

alkylation of pyrazoles often produces two isomers:

1,5-isomer (Target): Propyl on N1, Hydroxymethyl on C5.

1,3-isomer (Impurity): Propyl on N1, Hydroxymethyl on C3.

Can UV-Vis distinguish them? Generally, no. The electronic environments of the 1,3- and 1,5-

isomers are too similar to produce a distinct shift (

) in the UV spectrum.

Recommendation: Do not rely on UV-Vis to certify regio-purity. Use UV-Vis to determine

concentration, but rely on NOESY NMR (Nuclear Overhauser Effect Spectroscopy) to

confirm the spatial proximity of the propyl protons to the hydroxymethyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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